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Compound of Interest

Compound Name:
2-[(4-

Bromophenoxy)methyl]oxirane

Cat. No.: B1266661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-[(4-
Bromophenoxy)methyl]oxirane (CAS No. 2212-06-8), a versatile epoxide compound utilized

in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals,

specialty polymers, and coatings.[1] Adherence to these guidelines is crucial for ensuring a

safe laboratory environment.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 2-[(4-
Bromophenoxy)methyl]oxirane.
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Property Value Source

Molecular Formula C₉H₉BrO₂ PubChem[2]

Molecular Weight 229.07 g/mol PubChem[2]

Appearance
White to light yellow crystalline

powder
TCI America[3], Chem-Impex

Melting Point 48-52 °C TCI America[3], Chem-Impex

Purity ≥97.0% (GC) to ≥99% (HPLC) TCI America[3], Chem-Impex

CAS Number 2212-06-8 PubChem[2]

Synonyms

4-Bromophenyl glycidyl ether,

1-(4-Bromophenoxy)-2,3-

epoxypropane

TCI America[3], PubChem[2]

Hazard Identification and GHS Classification
2-[(4-Bromophenoxy)methyl]oxirane is classified as a hazardous substance. The following

table details its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[2]
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Pictograms:

First-Aid Measures
Immediate medical attention is required in case of exposure. Consult a physician and show this

safety data sheet.[1][4]

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1][4] Wash

clothing before reuse.[4] Obtain medical aid

immediately.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do.[4] Continue

rinsing. Obtain medical aid immediately.[4]

Ingestion

Do NOT induce vomiting without medical

advice.[4] Rinse mouth with water.[4] Never give

anything by mouth to an unconscious person.[5]

Seek immediate medical attention.

Firefighting and Accidental Release Measures
Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5]

Specific Hazards Arising from the Chemical: During a fire, irritating and toxic gases such as

carbon monoxide and hydrogen bromide may be generated.[1]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective gear.[1][5]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment.

Avoid dust formation and breathing vapors, mist, or gas.[5]

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains, other waterways, or soil.[4]

Methods for Containment and Cleaning Up:

Sweep up or vacuum the spillage and collect it in a suitable, closed container for disposal.[1]

Avoid creating dust.

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Avoid breathing dust, fumes, or spray.[4][6]

Use only in a well-ventilated area or outdoors.[4][6]
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Wear suitable protective clothing, gloves, and eye/face protection.[4]

Conditions for Safe Storage:

Store in a tightly-closed container when not in use.[1][4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Recommended storage temperatures vary, with some sources suggesting room temperature

(<15°C)[3][7] and others 0-8°C or 2-8°C.[8] Always check the supplier's recommendation.

Keep away from sources of ignition.[4]

Exposure Controls and Personal Protection
Engineering Controls:

Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[4]

Use adequate ventilation to keep airborne concentrations low.

Personal Protective Equipment (PPE):

PPE Type Specifications

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4]

Skin Protection

Wear protective gloves and a lab coat or

chemical-resistant suit to prevent skin contact.

[4]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1

(EU) particle respirator. For higher-level

protection, use an OV/AG/P99 (US) or ABEK-P2

(EU) respirator.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://www.chemimpex.com/products/17945
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/b65209
https://www.echemi.com/sds/23-epoxypropyl-4-methoxyphenylether-pid_Seven14834.html
https://downloads.regulations.gov/EPA-HQ-OPP-2023-0003-0004/content.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://pubchemlite.lcsb.uni.lu/e/compound/102766
https://www.thermofisher.com/order/catalog/product/H25914.18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: Harmful if swallowed and in contact with skin.[2] Specific LD50 and LC50 data

are not readily available in the searched literature.

Carcinogenicity: No components of this product present at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, ACGIH,

NTP, or OSHA.[3]

Further Information: To the best of our knowledge, the chemical, physical, and toxicological

properties have not been thoroughly investigated.[3]

Ecological Information:

Detailed ecotoxicity data for 2-[(4-Bromophenoxy)methyl]oxirane is not available in the

reviewed sources.

For the related compound 4-Bromophenyl phenyl ether, it is noted as very toxic to aquatic life

with long-lasting effects.[3] Given the structural similarities, caution should be exercised to

prevent environmental release.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, state, and federal

regulations. Contact a licensed professional waste disposal service.[4][5] Do not dispose of it

with household waste or allow it to reach the sewage system.

Visual Workflow: Chemical Spill Response
The following diagram outlines the logical steps for responding to a spill of 2-[(4-
Bromophenoxy)methyl]oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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